Cas no 20805-57-6 (4-isocyanato-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-isocyanato-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 20805-57-6
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 1396267
• PubChem ID: 11253116
• Update Time: 2025-04-20

4-isocyanato-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-isocyanato-N,N-dimethyl-
• 4-isocyanato-N,N-dimethylbenzenesulfonamide
• 4-isocyanato-N,N-dimethylbenzene-1-sulfonamide
• DTXSID10460191
• 20805-57-6
• EN300-149843

• Inchi： 1S/C9H10N2O3S/c1-11(2)15(13,14)9-5-3-8(4-6-9)10-7-12/h3-6H,1-2H3
• InChI Key： VGKJNJRGKLXWBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 226.0413
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 66.81